Cas no 392298-44-1 (Pyrimidine, 4,6-dichloro-5-(trifluoromethyl)-)

Pyrimidine, 4,6-dichloro-5-(trifluoromethyl)- structure
392298-44-1 structure
Product Name:Pyrimidine, 4,6-dichloro-5-(trifluoromethyl)-
CAS No:392298-44-1
MF:C5HCl2F3N2
MW:216.976049184799
CID:1509664
PubChem ID:85805169
Update Time:2025-04-21

Pyrimidine, 4,6-dichloro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4,6-dichloro-5-(trifluoromethyl)-
    • GMIGBMWWLRNILS-UHFFFAOYSA-N
    • SB60096
    • 4,6-Dichloro-5-(trifluoromethyl)pyrimidine
    • 392298-44-1
    • Inchi: 1S/C5HCl2F3N2/c6-3-2(5(8,9)10)4(7)12-1-11-3/h1H
    • InChI Key: GMIGBMWWLRNILS-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(N=CN=1)Cl)C(F)(F)F

Computed Properties

  • Exact Mass: 215.94703
  • Monoisotopic Mass: 215.9468879g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78

Pyrimidine, 4,6-dichloro-5-(trifluoromethyl)- Pricemore >>

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392298-44-1 95%
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